Cas no 890625-72-6 (5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid
• CAS No: 890625-72-6
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD07400763
• CID: 3031428
• PubChem ID: 6485515
• Update Time: 2025-05-20

5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-二甲氧苯基)-4-甲基-1H-吡唑-5-羧酸
• 3-(2,4-dimethoxyphenyl)-4-methyl-1H-pyrazole-5-carboxylic acid
• 5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid
• 5-(2,4-dimethoxyphenyl)-4-methyl-2H-pyrazole-3-carboxylic acid
• BBL012408
• STK741361
• 3-(2,4-dimethoxyphenyl)-4-methyl-1H-pyrazole-5-carboxylicacid
• 1H-pyrazole-5-carboxylic acid, 3-(2,4-dimethoxyphenyl)-4-methyl-
• 5-(2,4-Dimethoxyphenyl)-4-methyl-1H-pyrazole-3-carbo
• AKOS000276306
• CS-0313110
• 5-(2,4-Dimethoxyphenyl)-4-methyl-1H-pyrazole-3-carboxylic acid
• ALBB-029058
• 890625-72-6
• F3250-0715
• Z432102172
• MFCD07400763
• VS-03331

• MDL： MFCD07400763
• Inchi： 1S/C13H14N2O4/c1-7-11(14-15-12(7)13(16)17)9-5-4-8(18-2)6-10(9)19-3/h4-6H,1-3H3,(H,14,15)(H,16,17)
• InChI Key： DSWOTBXGABMHHH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1C(C)=C(C(=O)O)NN=1)OC

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.4

5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid

5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic Acid (CAS 890625-72-6): A Comprehensive Overview

5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid (CAS 890625-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyrazole derivative features a unique molecular structure combining a dimethoxyphenyl group with a methyl-substituted pyrazole ring, making it particularly valuable for medicinal chemistry applications. The compound's carboxylic acid functionality enhances its potential as a building block for more complex molecules.

In recent years, 5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid has become increasingly important in drug discovery programs. Researchers have focused on its potential as a key intermediate for developing novel therapeutic agents, particularly in areas such as anti-inflammatory drugs and central nervous system (CNS) targeting compounds. The dimethoxy substitution pattern on the phenyl ring contributes to enhanced metabolic stability, while the pyrazole core offers excellent hydrogen bonding capabilities crucial for biological activity.

The synthesis of CAS 890625-72-6 typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Analytical characterization of this compound typically employs advanced techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy to ensure structural integrity and purity for research applications.

From a commercial perspective, 5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid has seen steady demand growth in the fine chemicals market. Pharmaceutical companies and contract research organizations seek high-quality batches of this research chemical for their drug development pipelines. Current market trends show particular interest in its potential applications for neurodegenerative disease research and pain management therapeutics, aligning with global healthcare priorities.

Storage and handling of CAS 890625-72-6 require standard laboratory precautions for organic compounds. The material should be kept in airtight containers under controlled temperature conditions to maintain stability. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this chemical, including proper personal protective equipment.

The future outlook for 5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid appears promising as scientific understanding of its pharmacological potential continues to evolve. Recent publications have explored its use in developing selective enzyme inhibitors and receptor modulators, particularly targeting pathways involved in inflammation and neurological disorders. These developments position this compound as an important tool in the ongoing search for innovative therapeutic solutions.

For researchers considering CAS 890625-72-6 for their projects, several factors should be evaluated. The compound's solubility profile (generally soluble in polar organic solvents but limited water solubility) may influence formulation strategies. Its acidic nature (pKa approximately 4-5) requires consideration in biological assays. Additionally, the methoxy groups present opportunities for further chemical modifications, making this molecule a versatile scaffold for medicinal chemistry exploration.

Quality control specifications for 5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid typically include parameters such as ≥98% purity by HPLC, residual solvent limits, and heavy metal content restrictions. Reputable suppliers provide comprehensive analytical data packages and certificates of analysis to support research applications. The compound's stability under various conditions has been documented in scientific literature, with recommended storage at 2-8°C for long-term preservation.

In the context of intellectual property, CAS 890625-72-6 has been referenced in numerous patent applications, particularly in claims related to heterocyclic compounds with therapeutic potential. However, the base compound itself remains available for research use without significant restrictions. This accessibility, combined with its structural features, makes it an attractive starting point for academic and industrial research programs.

From a regulatory perspective, 5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid is not currently listed on major controlled substance schedules. However, researchers should consult local regulations regarding laboratory chemicals and maintain appropriate documentation for their work. The compound's status as a non-controlled substance facilitates its use in legitimate research applications across most jurisdictions.

The scientific literature contains numerous references to studies utilizing CAS 890625-72-6 as a synthetic intermediate. Recent publications have highlighted its role in creating compounds with potential anti-oxidant properties and neuroprotective effects. These findings contribute to the growing body of knowledge about pyrazole-based therapeutics and their mechanisms of action in biological systems.

Looking ahead, the development of 5-(2,4-Dimethoxy-phenyl)-4-methyl-2H-pyrazole-3-carboxylic acid derivatives may benefit from emerging technologies in computational drug design and high-throughput screening. The compound's relatively simple yet pharmacologically relevant structure makes it an excellent candidate for structure-activity relationship (SAR) studies. Future research directions may explore its potential in addressing unmet medical needs related to chronic inflammatory conditions and age-related neurological disorders.